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Compound of Interest

Compound Name: 3,5-Dibromo-2-nitropyridine

Cat. No.: B110528 Get Quote

3,5-Dibromo-2-nitropyridine is a highly functionalized heterocyclic compound, serving as a

critical intermediate in the synthesis of advanced pharmaceutical and agrochemical agents.[1]

Its molecular architecture, featuring two bromine atoms and an electron-withdrawing nitro group

on a pyridine ring, makes it a versatile substrate for nucleophilic substitution and cross-coupling

reactions.[1] However, the very features that impart this synthetic utility also necessitate a

rigorous and informed approach to its handling. This guide provides a comprehensive

framework for researchers, scientists, and drug development professionals to work safely with

3,5-Dibromo-2-nitropyridine, grounding all recommendations in established chemical safety

principles and explaining the causality behind each precaution.

Hazard Identification and Risk Assessment: An
Evidence-Based Approach
While a specific, comprehensive toxicological profile for 3,5-Dibromo-2-nitropyridine is not

extensively published, a robust risk assessment can be constructed by examining data from

structurally analogous compounds. Brominated and nitrated pyridines are known irritants and

potentially toxic. Therefore, a conservative approach is mandated, treating the compound with

a high degree of caution.

Based on data from similar chemical structures, 3,5-Dibromo-2-nitropyridine is anticipated to

be classified with the following hazards.[2][3][4][5][6]
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Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[2][4][5]

Serious Eye Irritation H319
Causes serious eye irritation.

[2][4][5]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[2][4][5]

Acute Toxicity (Oral) H302 (Assumed) Harmful if swallowed.[2]

Physicochemical Properties:

The physical state and properties of a chemical are fundamental to understanding its potential

for exposure. As a crystalline solid, the primary risk during handling is the generation of

airborne dust, which can be inhaled or settle on surfaces, leading to skin and eye contact.[1]

Property Value Source

CAS Number 610261-34-2 [1]

Molecular Formula C₅H₂Br₂N₂O₂ [1][7]

Molecular Weight 281.89 g/mol [1][7]

Appearance Pale yellow crystalline solid [1]

Melting Point 71 - 80 °C [1]

Primary Routes of Exposure and Health Effects:

Inhalation: Inhaling dust may cause irritation to the mucous membranes and upper

respiratory tract.[2][4]

Skin Contact: Direct contact can cause skin irritation, characterized by redness and

discomfort.[2][4]

Eye Contact: The compound is expected to be a serious eye irritant, potentially causing

significant damage if not promptly addressed.[2][4][5]
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Ingestion: Based on analogous compounds, ingestion is presumed to be harmful.[2]

Exposure Controls and Personal Protection: A Multi-
Layered Defense
The cornerstone of chemical safety is the "Hierarchy of Controls," a systematic approach to

minimizing exposure. This framework prioritizes the most effective control measures down to

the least.

Hierarchy of Controls

Elimination/Substitution (Not feasible for this topic)

Engineering Controls
(Primary Barrier)

Most Effective

Administrative Controls
(Procedural Rules)

Personal Protective Equipment (PPE)
(Last Line of Defense)

Least Effective

Click to download full resolution via product page

A logical diagram illustrating the Hierarchy of Controls.

Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate the researcher from the chemical hazard.
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Chemical Fume Hood: All handling of 3,5-Dibromo-2-nitropyridine solid, including weighing

and transfers, must be conducted within a certified chemical fume hood.[8][9] This is non-

negotiable. The fume hood's constant airflow captures and exhausts dust particles,

preventing them from entering the researcher's breathing zone.

Ventilation: The laboratory must have adequate general ventilation to handle any fugitive

emissions.

Emergency Equipment: An eyewash station and safety shower must be readily accessible

and tested regularly.[2][9] Their proximity is critical for immediate decontamination in case of

an accidental splash.

Personal Protective Equipment (PPE): The Essential Final Barrier

PPE is required for all tasks involving this compound, even when using a fume hood. The

choice of PPE must be deliberate and based on a thorough risk assessment.

Eye/Face Protection
Hand Protection Body Protection

Respiratory Protection

Task: Handling 3,5-Dibromo-2-nitropyridine

ANSI Z87.1-rated safety glasses
with side shields (minimum)

OR
Chemical splash goggles

Nitrile gloves (double-gloved)
Inspect for integrity before use

Flame-resistant lab coat
(fully fastened)

Is there a risk of
aerosolization or handling

outside a fume hood?

Add full-face shield
(for splash risk)

Not required if in
fume hood

No

NIOSH-approved respirator
with N95/P100 filters

Yes
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PPE selection workflow for 3,5-Dibromo-2-nitropyridine.

Eye and Face Protection: Chemical safety goggles are mandatory.[8] A full-face shield

should be worn over the goggles during procedures with a higher risk of splashing.[2][4][8]

Hand Protection: Double-gloving with nitrile gloves is required.[8] This provides a backup

barrier in case the outer glove is compromised. Gloves must be removed using the proper

technique to avoid contaminating the skin and disposed of immediately after use.

Body Protection: A flame-resistant lab coat must be worn and kept fully fastened.[3]

Respiratory Protection: For routine handling of small quantities within a fume hood,

respiratory protection may not be necessary.[8] However, if there is a risk of aerosolization or

if handling larger quantities, a NIOSH-approved respirator with N95 or P100 filters is

recommended.[2][8]

Safe Handling and Storage Protocols
Experimental Protocol: Weighing and Transfer of Solid 3,5-Dibromo-2-nitropyridine

Preparation: Before bringing the chemical into the workspace, don all required PPE as

determined by the workflow above. Verify that the chemical fume hood is operational.

Staging: Place all necessary equipment (spatula, weigh boat, receiving flask, waste

container) inside the fume hood before opening the chemical container. This minimizes traffic

in and out of the hood.

Dispensing: Open the container inside the fume hood. Use a dedicated spatula to carefully

transfer the desired amount of the solid to a weigh boat. Avoid any actions that could

generate dust, such as dropping or rapid scooping.

Transfer: Carefully transfer the weighed solid into the reaction vessel.

Closure: Securely close the primary container of 3,5-Dibromo-2-nitropyridine.

Decontamination: Wipe the spatula and any contaminated surfaces within the fume hood

with a suitable solvent-moistened cloth. Dispose of the cloth and weigh boat into a

designated solid hazardous waste container.
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Final Steps: Remove PPE following the correct doffing procedure and wash hands

thoroughly with soap and water.[2][4]

Storage Requirements:

Proper storage is crucial for maintaining the chemical's integrity and preventing accidental

exposure.

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[2]

[3][10]

Container: Keep the container tightly closed to prevent moisture absorption and release of

vapors.[2][7]

Incompatibilities: Avoid storage with strong oxidizing agents, strong acids, and strong bases.

[4] Keep away from heat, sparks, and open flames.[4]

Emergency Procedures: Preparedness and
Response
First Aid Measures

Immediate and correct first aid is critical in mitigating the effects of exposure.[2][4][6]
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area thoroughly with

soap and plenty of water. If skin irritation occurs

or persists, seek medical attention.[2][3]

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If

breathing is difficult, provide oxygen. If the

victim is not breathing, perform artificial

respiration. Seek immediate medical attention.

[2][3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

seek immediate medical attention.[2][4]

Accidental Release Measures (Spills)

A calm and methodical response to a spill is essential to prevent further contamination or

exposure.
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Spill of 3,5-Dibromo-2-nitropyridine Occurs

Is the spill large or
outside of a fume hood?

Evacuate the area.
Alert emergency responders.

Restrict access.

Yes

Small spill contained
within a fume hood

No

Ensure appropriate PPE is worn,
including respiratory protection.

Cover with an inert absorbent
(e.g., vermiculite, sand).

Carefully sweep up, avoiding dust.
Use non-sparking tools.

Place waste in a labeled,
sealed container for hazardous disposal.

Decontaminate the area
and all equipment used.

Click to download full resolution via product page

Decision workflow for responding to a chemical spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b110528?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-

resistant foam.[2][3][4]

Unsuitable Media: Do not use a heavy water stream, as it may scatter the material.

Specific Hazards: During a fire, toxic and corrosive fumes, including nitrogen oxides (NOx),

carbon monoxide (CO), and hydrogen bromide (HBr), may be generated.[2][4][11]

Protective Equipment: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA).[2][3]

Disposal Considerations
Chemical waste must be managed responsibly to protect human health and the environment.

Waste Classification: 3,5-Dibromo-2-nitropyridine and any materials contaminated with it

(e.g., gloves, weigh boats, absorbent materials) must be treated as hazardous waste.

Disposal Protocol: All waste must be collected in clearly labeled, sealed containers. The

disposal must be handled by a licensed hazardous waste disposal company, often through

chemical incineration with appropriate scrubbers.[2] Do not dispose of this chemical down

the drain or in regular trash.[6]

Conclusion
3,5-Dibromo-2-nitropyridine is a valuable tool in chemical synthesis, but its potential hazards

demand respect and meticulous handling. By integrating the principles of the Hierarchy of

Controls, adhering to detailed handling protocols, utilizing appropriate personal protective

equipment, and being prepared for emergencies, researchers can effectively mitigate risks.

This commitment to safety is not a barrier to scientific progress but rather a foundational

element of responsible and successful research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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